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Despite significant interest in the role of monocarboxylate transporters (MCTSs) in disease,
particularly in cancer metabolism, the specific compound AZ1422 remains a poorly
documented entity within publicly accessible scientific literature. While identified as a putative
inhibitor of MCT4, a key transporter of lactic acid, detailed experimental data, and
comprehensive research publications on its effects on lactate transport are conspicuously
absent.

AZ1422 is described as a research chemical with the molecular formula C31H40N206 and a
molecular weight of 536.67 g/mol .[1] However, its novelty is underscored by an unknown CAS
number, and it is primarily available through custom synthesis for research purposes.[1] This
indicates that the compound is likely in the very early stages of investigation and has not yet
been the subject of extensive, peer-reviewed studies.

Our comprehensive search for scholarly articles, preclinical data, and clinical trial information
yielded no specific results for AZ1422. The scientific discourse on MCT inhibitors is rich, with
numerous studies detailing the mechanisms and effects of other compounds such as AZD3965,
a well-characterized MCT1 inhibitor.[2][3][4][5] This body of research provides a strong
foundation for understanding the therapeutic potential of targeting lactate transport.

The General Mechanism of MCT Inhibition
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Monocarboxylate transporters, particularly MCT1 and MCT4, are crucial for the efflux of lactate,
a byproduct of glycolysis.[2][6] In many cancer cells, which exhibit high rates of glycolysis even
in the presence of oxygen (the Warburg effect), MCTs play a vital role in maintaining
intracellular pH and providing metabolic fuel for surrounding cells.[7][8]

The inhibition of MCTs, therefore, represents a promising anti-cancer strategy. By blocking
lactate export, these inhibitors can lead to intracellular acidification and a disruption of the
metabolic symbiosis within the tumor microenvironment, ultimately hindering tumor growth and
survival.[2][6]

The Path Forward

Given the current lack of specific data for AZ1422, this guide cannot provide the in-depth
analysis of quantitative data, experimental protocols, and signaling pathways as initially
intended. The scientific community awaits the publication of research that would elucidate the
precise mechanism of action, potency, and selectivity of AZ1422 as an MCT4 inhibitor.

For researchers, scientists, and drug development professionals interested in the therapeutic
targeting of lactate transport, a thorough investigation of well-documented MCT inhibitors like
AZD3965 would be a more fruitful endeavor at this time. The extensive literature on such
compounds offers a wealth of quantitative data and detailed experimental methodologies that
can inform future research and development in this exciting field of cancer metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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